- Photoreactive fused aziridinylpiperazines on the background of 4-substituted chalcones and their benzimidazolic analogs, Journal of Molecular Structure, 2019, 1180, 741-746
Cas no 912770-99-1 (tert-butyl N-(1-cyanocyclopentyl)carbamate)
Tert-butyl N-(1-cyanocyclopentyl)carbamate is a versatile intermediate in organic synthesis, particularly valuable for the preparation of pharmacologically active compounds. Its structure features a tert-butyl carbamate group and a nitrile-functionalized cyclopentyl ring, offering dual reactivity for further derivatization. The tert-butyloxycarbonyl (Boc) group provides excellent stability under basic conditions while remaining readily cleavable under acidic conditions, making it suitable for protecting amine functionalities in multistep syntheses. The nitrile moiety serves as a useful handle for additional transformations, such as hydrolysis or nucleophilic addition. This compound is well-suited for applications in medicinal chemistry and peptide synthesis, where selective protection and controlled reactivity are critical.
912770-99-1 structure
Product Name:tert-butyl N-(1-cyanocyclopentyl)carbamate
CAS No:912770-99-1
MF:C11H18N2O2
MW:210.272822856903
MDL:MFCD08277592
CID:996207
PubChem ID:16740508
Update Time:2025-06-08
tert-butyl N-(1-cyanocyclopentyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- (1-CYANO-CYCLOPENTYL)-CARBAMIC ACIDTERT-BUTYL ESTER
- tert-butyl 1-cyanocyclopentylcarbamate
- tert-butyl N-(1-cyanocyclopentyl)carbamate
- GL-0733
- 1,1-Dimethylethyl N-(1-cyanocyclopentyl)carbamate (ACI)
- Carbamic acid, (1-cyanocyclopentyl)-, 1,1-dimethylethyl ester (9CI)
- N-(1-Cyanocyclopentyl)carbamic acid tert-butyl ester
- tert-Butyl (1-cyanocyclopentyl)carbamate
- LRMWZGZPJOFYIM-UHFFFAOYSA-N
- (1-cyano-cyclopentyl)-carbamic acid tert-butyl ester
- 1-(Boc-amino)cyclopentanecarbonitrile
- CS-0037581
- AKOS005256644
- tert-Butyl(1-Cyanocyclopentyl)carbamate
- DTXSID30587556
- EN300-65203
- W12536
- Z756357124
- SCHEMBL1586413
- AS-68842
- 912770-99-1
- MFCD08277592
-
- MDL： MFCD08277592
- Inchi： 1S/C11H18N2O2/c1-10(2,3)15-9(14)13-11(8-12)6-4-5-7-11/h4-7H2,1-3H3,(H,13,14)
- InChI Key： LRMWZGZPJOFYIM-UHFFFAOYSA-N
- SMILES： N#CC1(CCCC1)NC(OC(C)(C)C)=O
Computed Properties
- Exact Mass: 210.13700
- Monoisotopic Mass: 210.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.1A^2
- XLogP3: 1.8
Experimental Properties
- Density: 1.06
- Melting Point: 106-108 °C
- Boiling Point: 348.3°C at 760 mmHg
- Flash Point: 164.5°C
- Refractive Index: 1.483
- PSA: 62.12000
- LogP: 2.73838
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
tert-butyl N-(1-cyanocyclopentyl)carbamate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-butyl N-(1-cyanocyclopentyl)carbamate Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
tert-butyl N-(1-cyanocyclopentyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BY189-200mg |
tert-butyl N-(1-cyanocyclopentyl)carbamate |
912770-99-1 | 95% | 200mg |
1691.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BY189-50mg |
tert-butyl N-(1-cyanocyclopentyl)carbamate |
912770-99-1 | 95% | 50mg |
678.0CNY | 2021-07-15 | |
| TRC | B814633-25mg |
tert-butyl N-(1-cyanocyclopentyl)carbamate |
912770-99-1 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B814633-50mg |
tert-butyl N-(1-cyanocyclopentyl)carbamate |
912770-99-1 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B814633-250mg |
tert-butyl N-(1-cyanocyclopentyl)carbamate |
912770-99-1 | 250mg |
$ 250.00 | 2022-06-06 | ||
| abcr | AB424666-1 g |
tert-Butyl N-(1-cyanocyclopentyl)carbamate |
912770-99-1 | 1g |
€542.30 | 2023-04-24 | ||
| abcr | AB424666-5 g |
tert-Butyl N-(1-cyanocyclopentyl)carbamate |
912770-99-1 | 5g |
€947.00 | 2023-04-24 | ||
| abcr | AB424666-10 g |
tert-Butyl N-(1-cyanocyclopentyl)carbamate |
912770-99-1 | 10g |
€1330.40 | 2023-04-24 | ||
| Chemenu | CM323241-1g |
tert-Butyl (1-cyanocyclopentyl)carbamate |
912770-99-1 | 95% | 1g |
$650 | 2024-07-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B942299-100mg |
tert-Butyl (1-cyanocyclopentyl)carbamate |
912770-99-1 | 95% | 100mg |
￥1,015.20 | 2022-09-29 |
tert-butyl N-(1-cyanocyclopentyl)carbamate Production Method
Production Method 1
Reaction Conditions
Reference
tert-butyl N-(1-cyanocyclopentyl)carbamate Raw materials
tert-butyl N-(1-cyanocyclopentyl)carbamate Preparation Products
tert-butyl N-(1-cyanocyclopentyl)carbamate Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
912770-99-1 (tert-butyl N-(1-cyanocyclopentyl)carbamate) Related Products
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